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Introduction

Pavinetant (also known as MLE-4901 and AZD-4901) is a potent and selective, orally active,
small-molecule antagonist of the neurokinin-3 receptor (NK3R).[1] The NK3R is a G protein-
coupled receptor (GPCR) predominantly expressed in the central nervous system, where it is
activated by its endogenous ligand, neurokinin B (NKB). The NKB/NK3R signaling pathway is
implicated in the regulation of gonadotropin-releasing hormone (GnRH) secretion.
Consequently, NK3R has emerged as a therapeutic target for sex-hormone-dependent
disorders.[2] Pavinetant has been investigated for the treatment of hot flashes and polycystic
ovary syndrome (PCOS).[1]

This document provides detailed application notes and protocols for a suite of cell-based
functional assays designed to screen and characterize the activity of Pavinetant and other
NK3R antagonists. These assays are essential for determining the potency and mechanism of
action of such compounds in a physiologically relevant cellular context.

NK3 Receptor Signaling Pathway

The NK3 receptor is primarily coupled to the Gq class of G proteins. Upon activation by an
agonist like NKB, the Gag subunit dissociates and activates phospholipase C (PLC). PLC then
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol
1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the
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endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm. The
increase in intracellular Ca2+ and the activation of protein kinase C (PKC) by DAG lead to
various downstream cellular responses. Furthermore, Gg-coupled GPCRs can also activate the
mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway,
which in turn can induce the transcription of genes regulated by the Serum Response Element
(SRE).
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Assay Setup
Culture NK3R-expressing
cells (e.g., CHO-K1/NK3)

Plate cells in
microtiter plates

Screening
Add Pavinetant or
test compounds
Add NK3R agonist
(e.g., Neurokinin B)

Incubate

Signal Detection

(e.g., Calcium flux, IP1, Luciferase)

Measure assay-specific signal j

Data Analysis
y

and calculate IC50 values

[ Confirm active compounds ]

Click to download full resolution via product page

Generate dose-response curvesj
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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